Cas no 63974-05-0 (2-Hexene-1,6-diol, (E)-)

• Product Name: 2-Hexene-1,6-diol, (E)-
• CAS No: 63974-05-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 425244
• PubChem ID: 54261644
• Update Time: 2025-04-19

2-Hexene-1,6-diol, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexene-1,6-diol, (E)-
• hex-2-ene-1,6-diol
• 63974-05-0
• DTXSID30710125

• Inchi： 1S/C6H12O2/c7-5-3-1-2-4-6-8/h1,3,7-8H,2,4-6H2
• InChI Key： RDYAMHIAJLBLIF-UHFFFAOYSA-N
• SMILES： OCCCC=CCO

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0

Experimental Properties

• PSA: 40.46